Cas no 1932528-28-3 (tert-butyl (1S,5R)-6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate)

• Product Name: tert-butyl (1S,5R)-6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate
• CAS No: 1932528-28-3
• MF: C₁₁H₁₇NO₃
• MW: 211.26
• CID: 5096076
• PubChem ID: 71305271
• Update Time: 2026-03-02

tert-butyl (1S,5R)-6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.0]heptane-3-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester, (1S,5R)-
• tert-butyl (1S,5R)-6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate
• CS-0247981
• TERT-BUTYL CIS-6-OXO-3-AZABICYCLO[3.2.0]HEPTANE-3-CARBOXYLATE
• 1251004-19-9
• 1932528-28-3
• Rac-tert-butyl (1r,5s)-6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate, cis
• cis-tert-Butyl 6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate
• MFCD12198719
• (1S,5R)-3-Boc-6-oxo-3-azabicyclo[3.2.0]heptane
• TERT-BUTYL(1S,5R)-6-OXO-3-AZABICYCLO[3.2.0]HEPTANE-3-CARBOXYLATE
• cis-tert-Butyl 6-oxo-3-azabicyclo-[3.2.0]heptane-3-carboxylate
• MFCD29925250
• CIS-6-OXO-3-AZA-BICYCLO[3.2.0]HEPTANE-3-CARBOXYLIC ACID TERT-BUTYL ESTER
• PS-17031
• E88281

• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-5-7-4-9(13)8(7)6-12/h7-8H,4-6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： SSFIFLZYPGAHGB-SFYZADRCSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C(=O)C1)CN(C(OC(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl (1S,5R)-6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate

Comprehensive Overview of tert-butyl (1S,5R)-6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 1932528-28-3)

tert-butyl (1S,5R)-6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate (CAS No. 1932528-28-3) is a specialized bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. This chiral intermediate is particularly valued for its unique azabicyclo[3.2.0]heptane scaffold, which serves as a critical building block in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for high-purity intermediates like this compound to develop novel therapeutics, especially in the fields of central nervous system (CNS) drugs and enzyme inhibitors.

The structural complexity of tert-butyl (1S,5R)-6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate makes it a subject of interest in asymmetric synthesis and medicinal chemistry. Its bicyclic framework and ester-protected amine group offer versatile reactivity, enabling its use in multi-step synthetic routes. Recent trends in AI-driven drug discovery have further highlighted the demand for such advanced intermediates, as computational models increasingly prioritize structurally diverse scaffolds for targeted drug design.

One of the key advantages of this compound lies in its stereochemical purity, with the (1S,5R) configuration ensuring precise interactions in biological systems. This attribute aligns with the growing focus on enantioselective catalysis and green chemistry, where minimizing racemic byproducts is essential. Laboratories often inquire about scalable synthesis methods for CAS No. 1932528-28-3, reflecting its industrial relevance in GMP-compliant production.

In addition to its pharmaceutical applications, tert-butyl (1S,5R)-6-oxo-3-azabicyclo[3.2.0]heptane-3-carboxylate is studied for its potential in peptide mimetics and protease-resistant analogs. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability during synthetic manipulations, a feature highly sought after in solid-phase peptide synthesis (SPPS). This aligns with current market demands for custom peptide therapeutics and bioconjugation technologies.

Analytical challenges associated with this compound, such as HPLC purity analysis and chiral separation, are frequently discussed in scientific forums. Advanced techniques like LC-MS and NMR spectroscopy are employed to validate its structural integrity, addressing the need for quality control in high-value intermediates. The compound’s CAS registry number (1932528-28-3) serves as a crucial identifier for regulatory documentation and patent literature searches.

As the pharmaceutical industry shifts toward fragment-based drug discovery, the relevance of rigid bicyclic cores like those in 3-azabicyclo[3.2.0]heptane derivatives continues to rise. This trend is evident in the increasing number of publications exploring their conformational constraints and bioisosteric potential. Future research may focus on optimizing the metabolic stability and oral bioavailability of derivatives derived from this scaffold.